(-)-2,3-O-Isopropylidene-d-threitol

Description

(-)-2,3-O-Isopropylidene-D-threitol is a versatile chemical compound with the molecular formula $C_7H_{14}O_4$ and a molecular weight of 162.19 g/mol . It is also known by several other names, including (4R,5R)-(-)-4,5-Bis(hydroxymethyl)-2,2-dimethyl-1,3-dioxolane and (4R,5R)-(-)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol . This compound is recognized for its unique structural properties and functional applications in various scientific fields . It typically appears as a crystal with a melting point of 50 °C and a boiling point of 96 °C .

This compound is widely utilized in research, particularly in the synthesis of carbohydrate derivatives, which are essential in the development of pharmaceuticals and glycosylation reactions . It serves as a protecting group for hydroxyl functionalities during multi-step organic synthesis, enhancing the yield and purity of final products . In glycobiology studies, it aids in exploring glycan structures and their biological functions, potentially leading to advancements in drug development . Furthermore, derivatives of (-)-2,3-O-Isopropylidene-D-threitol have shown potential in the formulation of antiviral agents and in the preparation of biochemical probes for studying enzyme activities and interactions .

A similar compound is (+)-2,3-O-Isopropylidene-L-threitol, which has a CAS number of 50622-09-8 and a molecular weight of 162.18 g/mol . Like its counterpart, it is used in chemical synthesis and has various synonyms, including ((4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)dimethanol .

• CAS No.: 73346-74-4
• Product Name: (-)-2,3-O-Isopropylidene-d-threitol
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: [(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• Standard InChI: InChI=1S/C7H14O4/c1-7(2)10-5(3-8)6(4-9)11-7/h5-6,8-9H,3-4H2,1-2H3/t5-,6-/m1/s1
• Standard InChIKey: INVRLGIKFANLFP-PHDIDXHHSA-N
• SMILES: CC1(OC(C(O1)CO)CO)C
• Canonical SMILES: CC1(OC(C(O1)CO)CO)C
• Synonyms: (4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol; (4R-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol; (-)-2,3-O-Isopropylidene-D-threitol; [(4R,5R)-5-Hydroxymethyl-2,2-dimethyl-1,3-_x000B_dioxolan-4-yl]methanol; _x000B_
• PubChem Compound: 785244
• Last Modified: Sep 15 2023